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Compound Focus: Boscalid

CAS No.: 188425-85-6

Cat. No.: S565657

Compound Profile Boscalid (CAS No. 188425-85-6) is a broad-spectrum carboxamide fungicide that acts
as a succinate dehydrogenase inhibitor (SDHI), disrupting cellular energy production [1] [2]. Its primary

physical and chemical properties relevant to environmental testing are summarized below.

Model Organism The standard test species for earthworm toxicity studies is Eisenia fetida (or the closely
related Eisenia foetida) [1] [3] [4]. This species is recommended in standardized guidelines (e.g., OECD

207) due to its sensitivity, ease of culture, and relevance as a soil-dwelling organism.

Tiered Testing Approach & Key Findings

Earthworm toxicity assessment for boscalid follows a tiered strategy, progressing from basic laboratory tests

to higher-tier field studies.
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Diagram 1: A tiered strategy for assessing boscalid toxicity in earthworms, progressing from controlled

laboratory studies to complex field evaluations and mechanistic investigations.

Experimental Protocols & Data

Protocol 1: Acute Toxicity Tests (OECD 207 Guideline)

This initial screening includes two complementary methods [3].

Test Parameter Filter Paper Contact Test Artificial Soil Test

Objective Identify potentially toxic chemicals;  Simulate natural exposure in soil; more
rapid screening [3] ecologically relevant data [3]

Test Organism Eisenia foetida (adults) [3] Eisenia foetida (adults) [3]

Test Setup Moist filter paper in vials; one Precis defined artificial soil in containers [3]

worm per vial [3]
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Test Parameter

Exposure

Concentrations

Replicates

Duration &
Conditions

Endpoint

Filter Paper Contact Test

Direct contact with treated filter
paper [3]

>5 treatment levels in a geometric
series [3]

>10 replicates per treatment [3]

48 hours, in the dark [3]

Artificial Soil Test

Exposure through ingestion and contact
with treated soil [3]

>5 treatment levels in a geometric series

[3]
>4 replicates per treatment [3]

14 days; mortality assessed at 7 and 14
days [3]

Lethality (mortality) [3]

Lethality (mortality) [3]

Protocol 2: Chronic & Sublethal Endpoint Assays

These assays investigate effects beyond mortality, including oxidative stress, bioaccumulation, and complex

interactions [1] [5] [4].

Assay Type

Key Measurement Endpoints

Experimental Details

Oxidative Stress
Biomarkers [5] [4]

Gene Expression
Analysis [5]

Bioaccumulation
Assay [1] [4]

Malondialdehyde (MDA), Superoxide
Dismutase (SOD), Catalase (CAT),
Glutathione S-transferase (GST)
activities

MRNA levels of sod, cat, gst, cyp4,
nrfl

Bioconcentration Factor (BCF), tissue
residues via LC-MS/MS

Homogenize earthworm tissues in
buffer; centrifuge to obtain
supernatant for enzymatic assays [5].

Extract RNA from earthworm tissue;
use gRT-PCR to quantify gene
expression changes relative to
controls [5].

Expose earthworms to spiked soil
(e.g., 7 days), then transfer to clean
soil for depuration; analyze tissue
concentrations [1].

© 2026 Smolecule. All rights reserved. 3/9

Tech Support


https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.oecd.org/en/publications/1984/04/test-no-207-earthworm-acute-toxicity-tests_g1gh28fd.html
https://www.invivochem.com/Boscalid.html
https://pubmed.ncbi.nlm.nih.gov/32535132/
https://www.sciencedirect.com/science/article/abs/pii/S0048357524002554
https://pubmed.ncbi.nlm.nih.gov/32535132/
https://www.sciencedirect.com/science/article/abs/pii/S0048357524002554
https://pubmed.ncbi.nlm.nih.gov/32535132/
https://pubmed.ncbi.nlm.nih.gov/32535132/
https://pubmed.ncbi.nlm.nih.gov/32535132/
https://www.invivochem.com/Boscalid.html
https://www.sciencedirect.com/science/article/abs/pii/S0048357524002554
https://www.invivochem.com/Boscalid.html
https://www.smolecule.com/products/s565657?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Assay Type Key Measurement Endpoints Experimental Details
Co-exposure Degradation half-life in soil, mortality, Co-expose earthworms to boscalid
Studies [1] [4] oxidative stress under pollutant and other pollutants (e.g., antibiotic
mixtures amoxicillin); measure interactive
effects [4].

Protocol 3: Earthworm Field Studies (ISO 11268-3)

Higher-tier field studies assess long-term, population-level effects under realistic agricultural conditions [6].

Study

Description
Aspect
Objective Assess long-term, in-crop effects on earthworm abundance and population
development under realistic conditions [6].
Study Standardized field studies, often as multi-annual programs (e.g., 5 years) with
Design consecutive annual applications and sampling [6].

Application Fungicide formulation (e.g., Cantus containing 50% boscalid) applied at or above
registered use rates to represent a realistic worst case [6].

Sampling Earthworm abundance and species composition assessed annually, often one year after
the last application [6].

Data Abundance development in relation to measured boscalid soil concentrations; effect
Analysis size meta-analysis of data across multiple years and sites [6].

Key Experimental Findings

Research has yielded critical quantitative data on boscalid's effects and behavior in earthworms.
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Parameter Reported Value / Finding Experimental Context
Soil Half-life 12.3 £ 1.2 days (boscalid alone);  Laboratory soil microcosms; co-exposure
(Degradation) Extended with co-exposure [1] with amoxicillin inhibited microbial

degradation [1] [4].

Bioaccumulation 1.32 = 0.15 (boscalid alone); Calculated from earthworm tissue

Factor (BCF) Increased to 2.21 £ 0.24 with co-  concentrations after 14-day exposure in
exposure [1] soil [1].

Oxidative Stress Co-exposure elevated MDA by In earthworms (Eisenia fetida) exposed to
2.3-fold and reduced SOD by boscalid and amoxicillin in soil [1] [4].

47.2% vs. control [1]

Field Population No consistent, long-term Multi-year field studies in German
Effects adverse effects on earthworm agricultural fields with boscalid
abundance or communities [6] concentrations above typical environmental
levels [6].

Molecular Mechanism of Action

Boscalid's toxicity primarily stems from its inhibition of succinate dehydrogenase, a key enzyme in

mitochondrial energy production. This mechanism is graphically summarized below.
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Diagram 2: The molecular mechanism of boscalid toxicity in earthworms. Boscalid inhibits succinate
dehydrogenase (SDH), disrupting mitochondrial function and leading to oxidative stress and cellular

damage.

Conclusion

The assessment of boscalid's toxicity to earthworms requires a comprehensive approach. Standardized
laboratory tests (OECD 207) are crucial for determining acute lethal concentrations and sublethal
biochemical effects, revealing bescalid can induce oxidative stress and bioaccumulate, with potential for
enhanced toxicity in pollutant mixtures [1] [4]. However, higher-tier, multi-year field studies (ISO 11268-3)
are essential for a definitive ecological risk assessment, as these studies have demonstrated no consistent
long-term adverse effects on earthworm populations under realistic agricultural use conditions, despite soil

concentrations exceeding typical environmental residues [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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